Cas no 425676-95-5 (1-(2-methoxy-5-methylbenzenesulfonyl)-2,6-dimethylpiperidine)

• Product Name: 1-(2-methoxy-5-methylbenzenesulfonyl)-2,6-dimethylpiperidine
• CAS No: 425676-95-5
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 6222256
• PubChem ID: 3132614
• Update Time: 2025-07-02

1-(2-methoxy-5-methylbenzenesulfonyl)-2,6-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-5-methylbenzenesulfonyl)-2,6-dimethylpiperidine
• Oprea1_761942
• 425676-95-5
• AP-263/14196088
• AKOS002283918
• Oprea1_680625
• Z992053928
• AKOS016332089
• 2-[(2,6-dimethyl-1-piperidinyl)sulfonyl]-4-methylphenyl methyl ether
• F0838-0220
• 1-((2-Methoxy-5-methylphenyl)sulfonyl)-2,6-dimethylpiperidine
• 1-(2-methoxy-5-methylphenyl)sulfonyl-2,6-dimethylpiperidine
• AB00107284-01

• Inchi： 1S/C15H23NO3S/c1-11-8-9-14(19-4)15(10-11)20(17,18)16-12(2)6-5-7-13(16)3/h8-10,12-13H,5-7H2,1-4H3
• InChI Key： QVODWCQSYNCBSF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(N1C(C)CCCC1C)(=O)=O

Computed Properties

• Exact Mass: 297.13986477g/mol
• Monoisotopic Mass: 297.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2-methoxy-5-methylbenzenesulfonyl)-2,6-dimethylpiperidine

Professional Introduction to Compound with CAS No 425676-95-5 and Product Name: 1-(2-methoxy-5-methylbenzenesulfonyl)-2,6-dimethylpiperidine

The compound with the CAS number 425676-95-5 and the product name 1-(2-methoxy-5-methylbenzenesulfonyl)-2,6-dimethylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a dimethylpiperidine core substituted with a 2-methoxy-5-methylbenzenesulfonyl group, endows it with unique chemical and pharmacological properties that make it a promising candidate for further research and development.

Recent studies in the domain of medicinal chemistry have highlighted the importance of piperidine derivatives in the design of novel therapeutic agents. The dimethylpiperidine moiety is known for its ability to enhance solubility and bioavailability, while the benzenesulfonyl group introduces a polar moiety that can interact favorably with biological targets. The specific substitution pattern in 1-(2-methoxy-5-methylbenzenesulfonyl)-2,6-dimethylpiperidine has been strategically designed to optimize its pharmacokinetic profile and target specificity.

In the context of contemporary pharmaceutical research, this compound has shown promise in preliminary studies as a potential scaffold for developing drugs targeting neurological disorders. The presence of both methyl and methoxy groups on the aromatic ring suggests that this molecule may exhibit selective binding affinity for certain neurotransmitter receptors. This characteristic is particularly intriguing given the increasing interest in modulating neurotransmitter systems for the treatment of conditions such as depression, anxiety, and cognitive impairments.

Moreover, the structural features of 1-(2-methoxy-5-methylbenzenesulfonyl)-2,6-dimethylpiperidine make it an attractive candidate for further exploration in the field of drug discovery. The combination of lipophilic and hydrophilic elements within its structure allows for efficient membrane penetration while maintaining stability in biological environments. This balance is crucial for ensuring that the compound can reach its target site of action effectively.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. Molecular docking studies have indicated that 1-(2-methoxy-5-methylbenzenesulfonyl)-2,6-dimethylpiperidine may interact with proteins involved in signal transduction pathways relevant to neurological function. These findings are particularly exciting as they suggest potential therapeutic applications that could address unmet medical needs.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The introduction of the benzenesulfonyl group onto the piperidine ring requires precise control over reaction conditions to ensure high yield and purity. Researchers have leveraged advanced catalytic systems and purification techniques to achieve these objectives, demonstrating the robustness of current synthetic strategies in pharmaceutical chemistry.

As interest in personalized medicine grows, compounds like 1-(2-methoxy-5-methylbenzenesulfonyl)-2,6-dimethylpiperidine are being evaluated for their potential use in tailored therapeutic approaches. The structural diversity inherent in this molecule allows for modifications that could enhance its specificity for particular patient populations or disease states. This flexibility is a key advantage in an era where individualized treatment regimens are becoming increasingly prevalent.

The pharmacological profile of this compound is further enhanced by its metabolic stability, which has been assessed through preclinical studies using liver microsomes and cell-based models. These evaluations have provided valuable insights into how the molecule is processed within biological systems, informing future optimization efforts. Understanding metabolic pathways is critical for predicting drug efficacy and minimizing potential side effects.

In conclusion, 1-(2-methoxy-5-methylbenzenesulfonyl)-2,6-dimethylpiperidine (CAS No 425676-95-5) represents a compelling example of how structural innovation can lead to novel therapeutic candidates. Its unique combination of chemical features positions it as a valuable asset in ongoing drug discovery efforts. As research progresses, this compound holds promise for contributing to advancements in treating neurological disorders and other conditions where targeted intervention is needed.